Cas no 1261579-83-2 (4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid)

• Product Name: 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid
• CAS No: 1261579-83-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4983027
• Update Time: 2025-10-30

4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)11-3-1-2-9(6-11)10-4-5-18-12(7-10)8-13(19)20/h1-7H,8H2,(H,19,20)
• InChI Key： KOCBFPNLGZVWJU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CN=C(CC(=O)O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 346
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid

4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261579-83-2): An Overview

4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261579-83-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid.

Chemical Structure and Properties

4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid is a pyridine derivative with a trifluoromethyl-substituted phenyl group attached to the pyridine ring and an acetic acid moiety at the 2-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it highly versatile in various chemical reactions. The compound is a white crystalline solid with a molecular weight of 305.3 g/mol and a melting point of approximately 150°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol but has limited solubility in water.

Synthesis Methods

The synthesis of 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-(trifluoromethyl)benzaldehyde with malononitrile to form an intermediate nitrile, which is then converted to the desired carboxylic acid through hydrolysis. Another method involves the coupling of 3-(trifluoromethyl)iodobenzene with pyridine-2-carboxylic acid using palladium-catalyzed cross-coupling reactions. These synthetic routes provide high yields and are scalable for industrial production.

Biological Activities

4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated antiproliferative effects on various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the mechanism of action of 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid. The results indicated that the compound selectively targets and inhibits the activity of specific kinases involved in cell proliferation and survival pathways. This selective inhibition profile makes it an attractive candidate for further preclinical and clinical evaluation.

Clinical Applications and Research Advancements

The therapeutic potential of 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid has been further validated through preclinical studies. In animal models of inflammatory diseases such as arthritis and colitis, treatment with this compound resulted in significant reductions in inflammation markers and improved disease outcomes. These findings have paved the way for clinical trials to assess its safety and efficacy in human patients.

In addition to its anti-inflammatory properties, recent research has also focused on the neuroprotective effects of 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid. Studies have shown that it can protect neurons from oxidative stress-induced damage and may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Conclusion

In conclusion, 4-(3-(Trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261579-83-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.